Cas no 2098157-71-0 ((2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid)
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
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- (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
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- Inchi: 1S/C9H9N3O2/c10-4-1-5-12-7-8(6-11-12)2-3-9(13)14/h2-3,6-7H,1,5H2,(H,13,14)/b3-2+
- InChI Key: ZMSBKTCHCRTEPU-NSCUHMNNSA-N
- SMILES: OC(/C=C/C1C=NN(C=1)CCC#N)=O
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E208721-100mg |
(2e)-3-[1-(2-cyanoethyl)-1h-pyrazol-4-yl]prop-2-enoic acid |
2098157-71-0 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E208721-500mg |
(2e)-3-[1-(2-cyanoethyl)-1h-pyrazol-4-yl]prop-2-enoic acid |
2098157-71-0 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E208721-1g |
(2e)-3-[1-(2-cyanoethyl)-1h-pyrazol-4-yl]prop-2-enoic acid |
2098157-71-0 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F2147-7293-0.25g |
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid |
2098157-71-0 | 95%+ | 0.25g |
$375.0 | 2023-09-06 | |
| Life Chemicals | F2147-7293-0.5g |
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid |
2098157-71-0 | 95%+ | 0.5g |
$540.0 | 2023-09-06 | |
| Life Chemicals | F2147-7293-1g |
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid |
2098157-71-0 | 95%+ | 1g |
$770.0 | 2023-09-06 | |
| Life Chemicals | F2147-7293-2.5g |
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid |
2098157-71-0 | 95%+ | 2.5g |
$1679.0 | 2023-09-06 | |
| Life Chemicals | F2147-7293-5g |
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid |
2098157-71-0 | 95%+ | 5g |
$2525.0 | 2023-09-06 | |
| Life Chemicals | F2147-7293-10g |
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid |
2098157-71-0 | 95%+ | 10g |
$3532.0 | 2023-09-06 |
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
Introduction to (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid (CAS No. 2098157-71-0)
(2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid (CAS No. 2098157-71-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
The chemical structure of (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid is characterized by a conjugated double bond system and a cyano group, which contribute to its stability and reactivity. The presence of the pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, imparts additional functional groups that can interact with various biological targets. This makes the compound a promising candidate for drug development.
Recent studies have focused on the pharmacological properties of (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the anti-cancer activity of (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid. Preliminary studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.
In addition to its biological activities, the synthesis and chemical properties of (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid have been extensively studied. The compound can be synthesized through a multi-step process involving the condensation of 4-acetylpyrazole with cyanoacetic acid followed by a Michael addition reaction. The resulting product is then subjected to further modifications to achieve the desired structure. The synthetic route is highly efficient and scalable, making it suitable for large-scale production.
The solubility and stability of (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid are also important considerations for its pharmaceutical development. Studies have shown that the compound exhibits good solubility in organic solvents such as DMSO and ethanol, which facilitates its use in various biological assays. However, its solubility in aqueous solutions is limited, which may require the use of solubilizing agents or formulation strategies to enhance its bioavailability.
Toxicity studies on (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid have indicated that it has a favorable safety profile at therapeutic concentrations. In vitro cytotoxicity assays have shown minimal toxicity to normal cells, suggesting that it may have a wide therapeutic window. However, further in vivo studies are needed to fully evaluate its safety and efficacy in animal models.
In conclusion, (2E)-3-[1-(2-cyanoethyl)-1H-pyrazol-4-yl]prop-2-enoic acid (CAS No. 2098157-71-0) is a promising compound with potential applications in both anti-inflammatory and anti-cancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for its eventual use in clinical settings.
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